Cas no 223797-65-7 (Pyridine,3-chloro-5-ethoxy-)

• Product Name: Pyridine,3-chloro-5-ethoxy-
• CAS No: 223797-65-7
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 244651
• PubChem ID: 11521128
• Update Time: 2025-04-19

Pyridine,3-chloro-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-chloro-5-ethoxy-
• 3-Chloro-5-ethoxypyridine
• 3-chloranyl-5-ethoxy-pyridine
• Pyridine,3-chloro-5-ethoxy
• VWXAKQBUPQHGBY-UHFFFAOYSA-N
• DTXSID10467948
• 223797-65-7
• SCHEMBL2614843
• FT-0726160
• AKOS006328754
• A816172

• Inchi： 1S/C7H8ClNO/c1-2-10-7-3-6(8)4-9-5-7/h3-5H,2H2,1H3
• InChI Key： VWXAKQBUPQHGBY-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(=C1)OCC

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95-105 ºC (16 Torr)
• Flash Point: 85.1±21.8 ºC,
• Solubility: Slightly soluble (3.2 g/l) (25 º C),
• PSA: 22.12000
• LogP: 2.13370